Cas no 1225845-98-6 (2-4-(propan-2-yloxy)phenylpropan-2-amine)

• Product Name: 2-4-(propan-2-yloxy)phenylpropan-2-amine
• CAS No: 1225845-98-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5997949
• PubChem ID: 62796439
• Update Time: 2025-06-23

2-4-(propan-2-yloxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(propan-2-yloxy)phenylpropan-2-amine
• Benzenemethanamine, α,α-dimethyl-4-(1-methylethoxy)-
• EN300-1844869
• 1225845-98-6
• AKOS012091172
• 2-(4-Isopropoxyphenyl)propan-2-amine
• 2-[4-(propan-2-yloxy)phenyl]propan-2-amine
• CS-0276373

• Inchi： 1S/C12H19NO/c1-9(2)14-11-7-5-10(6-8-11)12(3,4)13/h5-9H,13H2,1-4H3
• InChI Key： RXULRSVSVDGOCZ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)N)=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 282.9±23.0 °C(Predicted)
• pka: 9.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-4-(propan-2-yloxy)phenylpropan-2-amine

Compound CAS No. 1225845-98-6: 2-(4-(Propan-2-yloxy)phenyl)propan-2-amine

The compound with CAS No. 1225845-98-6, commonly referred to as 2-(4-(Propan-2-yloxy)phenyl)propan-2-amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The long-tail keyword for this compound, "2-(4-isopropoxyphenyl)isopropylamine", highlights its structural features and functional groups, making it a subject of interest for researchers and industry professionals alike.

Recent studies have focused on the synthesis and characterization of 2-(4-(Propan-2-yloxy)phenyl)propan-2-amine. Researchers have explored its chemical properties, including its stability, reactivity, and potential as a building block in organic synthesis. The compound's structure, featuring an isopropoxy group attached to a phenyl ring and an isopropylamine group, contributes to its versatility in chemical reactions. This has led to investigations into its role in the development of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 2-(4-(Propan-2-yloxy)phenyl)propan-2-amine typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes, making the compound more accessible for large-scale production. Its ability to undergo various functional group transformations has further enhanced its utility in medicinal chemistry.

In terms of applications, "2-(4-isopropoxyphenyl)isopropylamine" has shown promise in the development of bioactive compounds. For instance, studies have demonstrated its potential as a precursor for anti-inflammatory agents and neuroprotective drugs. Its unique pharmacokinetic properties make it an attractive candidate for drug delivery systems, where controlled release and bioavailability are critical factors.

Moreover, the compound's role in materials science has been explored through its use in polymer synthesis and surface modification. Researchers have investigated its ability to enhance the mechanical properties of polymers while maintaining biocompatibility. This dual functionality positions it as a valuable component in the development of advanced materials for biomedical applications.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods have been subjects of recent research. Studies indicate that under specific conditions, "2-(4-isopropoxyphenyl)isopropylamine" can be effectively degraded without harmful byproducts, aligning with global sustainability goals.

In conclusion, CAS No. 1225845-98-6, or "2-(4-isopropoxyphenyl)isopropylamine", represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, underscores its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in driving innovation across industries.